1-(4-Bromo-1H-indol-3-yl)-2-methylpropan-2-amine

• IUPAC Name: 1-(4-bromo-1H-indol-3-yl)-2-methylpropan-2-amine
• InChI: InChI=1S/C12H15BrN2/c1-12(2,14)6-8-7-15-10-5-3-4-9(13)11(8)10/h3-5,7,15H,6,14H2,1-2H3
• InChI Key: LLXQCWBGVNKRTN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=CNC2=C1C(=CC=C2)Br)N
• Molecular Formula: C12H15BrN2
• Molecular Weight: 267.16 g/mol
• CAS No.: 2287273-45-2

Description

1-(4-Bromo-1H-indol-3-yl)-2-methylpropan-2-amine is a useful research compound. Its molecular formula is C12H15BrN2 and its molecular weight is 267.17. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

• Amine-induced Rearrangements : The compound has been involved in reactions leading to various chemical transformations. For instance, 2-bromo-1-(1H-indol-3-yl)-2-methyl-1-propanone reacts with primary amines to produce rearranged amides, β-substituted tryptamines, indole-3-acetic acids, and β-aminoketones, indicating its versatility in chemical synthesis (Sanchez & Parcell, 1990).

• Domino Reactions : Ortho-Bromo(propa-1,2-dien-1-yl)arenes, related to this compound, have shown novel reactivity under Pd catalysis with secondary amines, forming enamines and indoles, showcasing potential for complex molecular synthesis (Masters, Wallesch, & Bräse, 2011).

• Photochemical Reactions : N-(2-Halogenoalkanoyl) derivatives, related to the compound, undergo photochemical reactions leading to various organic products, demonstrating its potential in photochemistry (Nishio, Asai, & Miyazaki, 2000).

• Catalysis in Amination Reactions : The compound has been involved in copper-catalyzed amination of aryl halides by aqueous ammonia, indicating its utility in catalysis (Wang, Cai, & Ding, 2009).

Biological Activities and Applications

• Dual Inhibitor Activity : Derivatives of this compound have been studied for their potential as cholinesterase and monoamine oxidase dual inhibitors, highlighting potential therapeutic applications (Bautista-Aguilera et al., 2014).

• Antibacterial and Antifungal Evaluation : Isatin derivatives, closely related to this compound, have been synthesized and tested for antibacterial, antifungal, and anti-HIV activity, suggesting its potential in pharmaceutical research (Pandeya, Sriram, Nath, & De Clercq, 1999).

• Neurological Receptor Binding : N-(sulfonamido)alkyl[tetrahydro-1H-benzo[e]indol-2-yl]amines, structurally similar to this compound, have shown high affinity for the human neuropeptide Y Y5 receptor, indicating its significance in neuroscientific research (Mcnally et al., 2000).

Safety and Hazards

For the related compound “1-(4-Bromo-1H-indol-3-yl)ethan-1-one”, safety precautions include avoiding contact with skin and eyes, and not allowing contact with air. It’s also recommended to handle it under inert gas and protect it from moisture.